Cas no 38052-80-1 ( )

• Product Name: &nbsp
• CAS No: 38052-80-1
• MF: C₁₃H₇BrClN
• MW: 292.558381319046
• CID: 922926
• PubChem ID: 282600
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CTK1C6196; NSC136273; AG-J-45234; AC1Q26YR; AC1L5WTP; 2-bromo-6-chloro-phenanthridine; AR-1D9556; 2-Brom-6-chlorphenanthridin;
• NSC 136273
• NSC-136273
• 38052-80-1
• NSC136273
• DTXSID60300351
• 2-bromo-6-chlorophenanthridine
• SCHEMBL515743
• KGKQZMKTBCDZCZ-UHFFFAOYSA-N
•  

• Inchi： 1S/C13H7BrClN/c14-8-5-6-12-11(7-8)9-3-1-2-4-10(9)13(15)16-12/h1-7H
• InChI Key： KGKQZMKTBCDZCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C1C=CC=CC1=C(N=2)Cl

Computed Properties

• Exact Mass: 290.94511
• Monoisotopic Mass: 290.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89